Cas no 1864608-00-3 (2-Methyl-5-(1,3-thiazol-2-yloxy)pyridine)

• Product Name: 2-Methyl-5-(1,3-thiazol-2-yloxy)pyridine
• CAS No: 1864608-00-3
• MF: C₉H₈N₂OS
• MW: 192.237620353699
• CID: 5324371
• PubChem ID: 130610542
• Update Time: 2025-10-28

2-Methyl-5-(1,3-thiazol-2-yloxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Methyl-5-(2-thiazolyloxy)pyridine
• 1864608-00-3
• 2-methyl-5-(1,3-thiazol-2-yloxy)pyridine
• AKOS040711076
• F6619-9134
• 2-Methyl-5-(1,3-thiazol-2-yloxy)pyridine

• Inchi： 1S/C9H8N2OS/c1-7-2-3-8(6-11-7)12-9-10-4-5-13-9/h2-6H,1H3
• InChI Key： GTZOCMGVRJTZCA-UHFFFAOYSA-N
• SMILES： S1C=CN=C1OC1=CN=C(C)C=C1

Computed Properties

• Exact Mass: 192.03573406g/mol
• Monoisotopic Mass: 192.03573406g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 63.2Ų

Experimental Properties

• Density: 1.262±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 312.0±44.0 °C(Predicted)
• pka: 3.94±0.10(Predicted)

Additional information on 2-Methyl-5-(1,3-thiazol-2-yloxy)pyridine

Introduction to 2-Methyl-5-(1,3-thiazol-2-yloxy)pyridine (CAS No. 1864608-00-3)

2-Methyl-5-(1,3-thiazol-2-yloxy)pyridine (CAS No. 1864608-00-3) is a unique and versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its distinctive molecular structure, which combines a pyridine ring with a thiazole moiety, making it a valuable scaffold for the development of novel therapeutic agents.

The chemical structure of 2-Methyl-5-(1,3-thiazol-2-yloxy)pyridine is defined by its pyridine core, which is substituted with a methyl group at the 2-position and a thiazole ring at the 5-position through an ether linkage. This configuration imparts specific physicochemical properties that are crucial for its biological activity and potential therapeutic applications.

Recent studies have highlighted the importance of 2-Methyl-5-(1,3-thiazol-2-yloxy)pyridine in various biological processes. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory and anti-cancer properties. The thiazole moiety is known to play a critical role in these activities, as it can interact with specific biological targets such as enzymes and receptors.

In the context of drug discovery, 2-Methyl-5-(1,3-thiazol-2-yloxy)pyridine has been explored as a lead compound for the development of new drugs targeting inflammatory diseases and cancer. Its ability to modulate key signaling pathways involved in inflammation and cell proliferation makes it an attractive candidate for further optimization and clinical evaluation.

The synthetic accessibility of 2-Methyl-5-(1,3-thiazol-2-yloxy)pyridine has also been extensively studied. Several efficient synthetic routes have been reported in the literature, enabling the preparation of this compound on both laboratory and industrial scales. These synthetic methods typically involve the coupling of a substituted pyridine with a thiazole derivative using various coupling reagents and conditions.

Beyond its direct biological activities, 2-Methyl-5-(1,3-thiazol-2-yloxy)pyridine serves as an important building block for the synthesis of more complex molecules. Its modular structure allows for the introduction of additional functional groups, thereby expanding its potential applications in medicinal chemistry. For example, researchers have used this compound as a starting material to synthesize derivatives with enhanced potency and selectivity against specific targets.

The pharmacokinetic properties of 2-Methyl-5-(1,3-thiazol-2-yloxy)pyridine have also been investigated to assess its suitability as a drug candidate. Studies have shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are essential for ensuring its effectiveness in vivo. These properties make it a promising candidate for further preclinical and clinical studies.

In conclusion, 2-Methyl-5-(1,3-thiazol-2-yloxy)pyridine (CAS No. 1864608-00-3) is a highly promising compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique molecular structure and favorable biological activities make it an attractive target for the development of new therapeutic agents. Ongoing research continues to uncover new insights into its mechanisms of action and potential applications, further solidifying its importance in the field.